N,N-dimethyl-4-[(4-phenyl-1-piperazinyl)carbonyl]-1-piperidinecarboxamide

• IUPAC Name: N,N-dimethyl-4-(4-phenylpiperazine-1-carbonyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H28N4O2/c1-20(2)19(25)23-10-8-16(9-11-23)18(24)22-14-12-21(13-15-22)17-6-4-3-5-7-17/h3-7,16H,8-15H2,1-2H3
• InChI Key: NRMSWGSALMKQCX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

N,N-dimethyl-4-[(4-phenyl-1-piperazinyl)carbonyl]-1-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is commonly referred to as 'DPCPX' and belongs to the class of adenosine receptor antagonists.

Mechanism of Action

DPCPX selectively binds to the adenosine A1 receptor and blocks its activation by adenosine. This results in the inhibition of several downstream signaling pathways, including the cAMP-PKA pathway, which is involved in the regulation of several physiological functions. The blockade of A1 receptors by DPCPX has been shown to have a significant impact on cardiac function, neurotransmission, and inflammation.
Biochemical and Physiological Effects:
DPCPX has been shown to have several biochemical and physiological effects in various studies. It has been shown to improve cardiac function by reducing myocardial ischemia-reperfusion injury and improving ventricular function. DPCPX has also been shown to modulate neurotransmission by increasing the release of several neurotransmitters such as dopamine, norepinephrine, and acetylcholine. Additionally, DPCPX has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DPCPX has several advantages and limitations for lab experiments. One of the major advantages is its selectivity for the adenosine A1 receptor, which allows for specific targeting of this receptor. DPCPX is also readily available and has a high purity, making it easy to use in lab experiments. However, one of the limitations of DPCPX is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of DPCPX in scientific research. One of the potential applications is in the treatment of cardiovascular diseases, where DPCPX can be used to improve cardiac function and reduce ischemia-reperfusion injury. Additionally, DPCPX can be used in the treatment of neurological disorders such as Parkinson's disease, where it can modulate neurotransmission and improve motor function. Furthermore, DPCPX can be used in the treatment of inflammatory diseases such as rheumatoid arthritis, where it can reduce inflammation and pain.
Conclusion:
In conclusion, DPCPX is a promising compound that has gained significant attention in scientific research due to its potential therapeutic properties. Its selectivity for the adenosine A1 receptor and its impact on several physiological functions make it a promising candidate for drug development. Further research is needed to fully understand the potential applications of DPCPX in various diseases.

Synthesis Methods

The synthesis of DPCPX involves the reaction of 1,3-dimethyl-2,6-dioxopiperidine with 4-phenylpiperazine in the presence of triethylamine. The resulting product is then treated with dimethylformamide and triethylamine to obtain DPCPX in high yield and purity. The synthesis method has been optimized by several researchers to improve the yield and purity of the compound.

Scientific Research Applications

DPCPX has been extensively studied for its potential therapeutic applications in various diseases. It is primarily used as a selective antagonist for the adenosine A1 receptor, which plays a crucial role in regulating several physiological functions such as cardiac function, neurotransmission, and inflammation. DPCPX has been shown to have a significant impact on these functions, making it a promising candidate for drug development.